![molecular formula C8H10F2O2 B2599257 2,2-Difluorospiro[2.4]heptane-6-carboxylic acid CAS No. 2248395-44-8](/img/structure/B2599257.png)
2,2-Difluorospiro[2.4]heptane-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar spirocyclic compounds involves the construction of four-membered rings in the spirocyclic scaffold by subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles . The synthesized compounds are analogues of natural compounds (ornitine and GABA, respectively) which play important roles in biological processes .Molecular Structure Analysis
The molecular structure of “2,2-Difluorospiro[2.4]heptane-6-carboxylic acid” is characterized by a spirocyclic scaffold with two fluorine atoms attached to the same carbon atom.Scientific Research Applications
Amino Acid Analog Synthesis : Radchenko et al. (2010) synthesized 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid, two novel amino acids. These were added to the family of sterically constrained amino acids for use in chemistry, biochemistry, and drug design (Radchenko, Grygorenko, & Komarov, 2010).
Crystal Lattice Studies : Hansen et al. (2001) explored diflunisal, a compound structurally related to 2,2-Difluorospiro[2.4]heptane-6-carboxylic acid, forming a monoclinic crystal lattice with special channels, providing insights into molecular structures (Hansen, Perlovich, & Bauer-Brandl, 2001).
Synthesis of Building Blocks : Olifir et al. (2020) developed a methodology for constructing 6,6-difluorospiro[3.3]heptane scaffold, a conformationally restricted isostere of gem-difluorocycloalkanes, useful in synthesizing a range of bifunctionalized building blocks for research (Olifir et al., 2020).
Environmental Chemistry and Mineralization : Niu et al. (2012) studied the electrochemical mineralization of environmentally persistent perfluorinated carboxylic acids, which provides insights into the environmental behavior of related fluorinated compounds (Niu, Lin, Xu, Wu, & Li, 2012).
Enantioresolution and Stereochemistry : Murai et al. (2000) studied the enantioresolution and absolute stereochemistry of a Fecht acid analog and related compounds, contributing to the understanding of chiral chemistry in spiro compounds (Murai, Soutome, Yoshida, Osawa, & Harada, 2000).
Ionic Liquid Properties : Carda‐Broch et al. (2003) investigated the solvent properties of 1-butyl-3-methylimidazolium hexafluorophosphate, a study relevant for understanding the interactions of fluorinated compounds in different solvent systems (Carda‐Broch, Berthod, & Armstrong, 2003).
Future Directions
Properties
IUPAC Name |
2,2-difluorospiro[2.4]heptane-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10F2O2/c9-8(10)4-7(8)2-1-5(3-7)6(11)12/h5H,1-4H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVZUPHJLOSMAJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CC1C(=O)O)CC2(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10F2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2248395-44-8 |
Source
|
Record name | 1,1-difluorospiro[2.4]heptane-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.